Cas no 6472-50-0 ([1,1'-Biphenyl]-2,2'-disulfonicacid, 4,4'-bis[2-(2-hydroxy-1-naphthalenyl)diazenyl]-5,5'-dimethyl-, sodiumsalt (1:2))

• Product Name: [1,1'-Biphenyl]-2,2'-disulfonicacid, 4,4'-bis[2-(2-hydroxy-1-naphthalenyl)diazenyl]-5,5'-dimethyl-, sodiumsalt (1:2)
• CAS No: 6472-50-0
• MF: C₃₄H₂₄N₄Na₂O₈S₂
• MW: 726.685907363892
• CID: 505390
• PubChem ID: 80963
• Update Time: 2025-04-19

[1,1'-Biphenyl]-2,2'-disulfonicacid, 4,4'-bis[2-(2-hydroxy-1-naphthalenyl)diazenyl]-5,5'-dimethyl-, sodiumsalt (1:2) Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2,2'-disulfonicacid, 4,4'-bis[2-(2-hydroxy-1-naphthalenyl)diazenyl]-5,5'-dimethyl-, sodiumsalt (1:2)
• ACID RED 89
• disodium 4,4'-bis[(2-hydroxy-1-naphthyl)azo]-5,5'-dimethyl[1,1'-biphenyl]-2,2'-disulphonate
• disodium,4-methyl-2-[5-methyl-4-[(2E)-2-(2-oxonaphthalen-1-ylidene)hydrazinyl]-2-sulfonatophenyl]-5-[(2Z)-2-(2-oxonaphthalen-1-ylidene)hydrazinyl]benzenesulfonate
• (1,1'-Biphenyl)-2,2'-disulfonic acid, 4,4'-bis((2-hydroxy-1-naphthalenyl)azo)-5,5'-dimethyl-, disodium salt
• (1,1'-Biphenyl)-2,2'-disulfonic acid, 4,4'-bis(2-(2-hydroxy-1-naphthalenyl)diazenyl)-5,5'-dimethyl-, sodium salt (1:2)
• Disodium 4,4'-bis((2-hydroxy-1-naphthyl)azo)-5,5'-dimethyl(1,1'-biphenyl)-2,2'-disulphonate
• disodium 5,5'-dimethyl-4-[(2E)-2-(2-oxonaphthalen-1(2H)-ylidene)hydrazino]-4'-[(2Z)-2-(2-oxonaphthalen-1(2H)-ylidene)h
• 6472-50-0
• 5-[(2-hydroxy-1-naphthyl)azo]-2-[4-[(2-hydroxy-1-naphthyl)azo]-5-methyl-2-sulfo-phenyl]-4-methyl-benzenesulfonic acid
• DTXSID0064383
• disodium;5-[(2-hydroxynaphthalen-1-yl)diazenyl]-2-[4-[(2-hydroxynaphthalen-1-yl)diazenyl]-5-methyl-2-sulfonatophenyl]-4-methylbenzenesulfonate
• [1,1'-Biphenyl]-2,2'-disulfonic acid, 4,4'-bis[(2-hydroxy-1-naphthalenyl)azo]-5,5'-dimethyl-, disodium salt
• NS00047863
• [1,1'-Biphenyl]-2,2'-disulfonicacid,4,4'-bis[2-(2-hydroxy-1-naphthalenyl)diazenyl]-5,5'-dimethyl-,sodiumsalt(1:2)
• AKOS024429560
• EINECS 229-321-6

• Inchi： 1S/C34H26N4O8S2.2Na/c1-19-15-25(31(47(41,42)43)17-27(19)35-37-33-23-9-5-3-7-21(23)11-13-29(33)39)26-16-20(2)28(18-32(26)48(44,45)46)36-38-34-24-10-6-4-8-22(24)12-14-30(34)40;;/h3-18,39-40H,1-2H3,(H,41,42,43)(H,44,45,46);;/q;2*+1/p-2/b37-35+,38-36+;;
• InChI Key： UGKYHIDHUKJFGV-HKXUKFGYSA-L
• SMILES： S(C1C=C(C(C)=CC=1C1C=C(C)C(=CC=1S(=O)(=O)[O-])/N=N/C1=C(C=CC2C=CC=CC1=2)O)/N=N/C1=C(C=CC2C=CC=CC1=2)O)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 726.08300
• Monoisotopic Mass: 726.08309465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 50
• Rotatable Bond Count: 5
• Complexity: 1250
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 221Ų

Experimental Properties

• PSA: 221.06000
• LogP: 10.48860